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4-Methylpyrimidine-2-carboxamidine Documentation Hub

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  • Product: 4-Methylpyrimidine-2-carboxamidine
  • CAS: 1330750-75-8

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Solubility Profiling of 4-Methylpyrimidine-2-carboxamidine HCl Salt

Introduction: The Critical Role of Solubility in Drug Development In the landscape of pharmaceutical sciences, the journey from a promising chemical entity to a viable therapeutic agent is paved with rigorous physicochem...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Solubility in Drug Development

In the landscape of pharmaceutical sciences, the journey from a promising chemical entity to a viable therapeutic agent is paved with rigorous physicochemical characterization. Among the most fundamental of these properties is solubility, a parameter that dictates a compound's bioavailability, formulation feasibility, and ultimately, its clinical efficacy.[1] This guide focuses on 4-Methylpyrimidine-2-carboxamidine hydrochloride, a molecule featuring a pyrimidine core and a strongly basic amidine functional group.

While specific solubility data for this particular salt is not extensively published, this document serves as a comprehensive technical framework for its characterization. We will explore the theoretical underpinnings of its expected solubility behavior and provide detailed, field-proven protocols for its empirical determination. This guide is designed for researchers, drug development scientists, and formulation experts who require a robust understanding of how to approach the solubility assessment of ionizable, heterocyclic compounds.

Chemical Structure:

  • Compound: 4-Methylpyrimidine-2-carboxamidine Hydrochloride

  • Core Structure: A pyrimidine ring, which is a six-membered aromatic heterocycle with two nitrogen atoms.

  • Key Functional Groups:

    • A methyl group at the 4-position, which adds a degree of lipophilicity.

    • A carboxamidine group at the 2-position. As a hydrochloride salt, this group is protonated, rendering it highly polar and capable of forming strong hydrogen bonds.

The presence of the protonated amidine group suggests that 4-Methylpyrimidine-2-carboxamidine HCl will behave as the salt of a strong base. Consequently, its aqueous solubility is anticipated to be significantly dependent on the pH of the medium.[2][3]

Theoretical Framework: Predicting Solubility Behavior

A priori understanding of a compound's chemical nature allows for the rational design of solubility studies. The structure of 4-Methylpyrimidine-2-carboxamidine HCl provides clear indicators of its likely behavior in different solvent systems.

The Overriding Influence of pH

The amidine functional group is one of the strongest organic bases. In its hydrochloride salt form, it exists as a cation. The solubility of such a compound is governed by the equilibrium between its ionized (salt) form and its non-ionized (free base) form. This relationship is fundamentally described by the Henderson-Hasselbalch equation and is a critical consideration for any oral dosage form, which will encounter a wide pH gradient from the stomach (pH ~1.2) to the intestine (pH ~6.8).[2][4]

  • In Acidic Media (Low pH): At a pH well below the pKa of the amidine group, the compound will remain predominantly in its protonated, ionized form. This cationic species is highly polar and is expected to exhibit maximal aqueous solubility.

  • In Basic Media (High pH): As the pH of the solution increases to values above the pKa, the amidine group will become deprotonated, converting to the neutral free base. This free base is significantly less polar and more lipophilic than the salt form, leading to a sharp decrease in aqueous solubility.

This pH-dependent solubility is a classic characteristic of salts of weak bases and is the most important factor to investigate experimentally.[2][3]

Impact of Solvent and Temperature

Beyond aqueous systems, understanding solubility in organic and mixed-solvent systems is crucial for synthesis, purification, and the development of non-aqueous formulations.

  • Solvent Polarity: The polar, ionic nature of the HCl salt suggests it will be most soluble in polar protic solvents like water, methanol, and ethanol, and less soluble in non-polar solvents like chloroform or ethyl acetate.[5]

  • Temperature: For most solid solutes, the dissolution process is endothermic, meaning solubility tends to increase with temperature.[5] Quantifying this relationship is essential for controlling crystallization processes and ensuring stability during storage.

Experimental Protocols for Solubility Determination

Scientific integrity demands robust, reproducible methodologies. The following protocols represent the industry standards for determining the thermodynamic and kinetic solubility of a pharmaceutical compound.

Protocol: Thermodynamic Equilibrium Solubility (Shake-Flask Method)

The shake-flask method is the definitive "gold standard" for measuring thermodynamic equilibrium solubility.[4][6] It measures the maximum amount of a solute that can dissolve in a solvent at equilibrium under specified conditions.

Methodology:

  • Preparation of Media: Prepare a series of aqueous buffers across a physiologically relevant pH range (e.g., pH 1.2, 2.0, 4.5, 6.8, 7.4) and select relevant organic solvents (e.g., Methanol, Ethanol, Acetonitrile, DMSO).[4][7]

  • Addition of Compound: Add an excess amount of 4-Methylpyrimidine-2-carboxamidine HCl salt to a known volume of each medium in a sealed vial. The presence of undissolved solid at the end of the experiment is essential to confirm that equilibrium has been reached.[2][6]

  • Equilibration: Agitate the vials at a constant, controlled temperature (typically 25 °C or 37 °C) for a sufficient duration.[4] For crystalline compounds, 24 to 72 hours is standard to ensure equilibrium is fully achieved.

  • Sample Separation: Separate the undissolved solid from the saturated solution. This is a critical step to avoid artificially inflating the measured concentration. The most reliable method is centrifugation followed by filtration of the supernatant through a low-binding filter (e.g., 0.45 µm PVDF).[4][6]

  • Dilution and Analysis: Immediately after filtration, accurately dilute the saturated filtrate with a suitable mobile phase to prevent crystallization.[6]

  • Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as HPLC-UV or LC-MS/MS, against a standard calibration curve.

Self-Validation and Causality:

  • Why excess solid? To ensure the solution is truly saturated, representing the thermodynamic limit of solubility.[6]

  • Why 24-72 hours? This timeframe is typically sufficient for the rates of dissolution and precipitation to become equal, establishing a true equilibrium.[4]

  • Why centrifugation and filtration? To rigorously remove all particulate matter, ensuring that the analysis measures only the dissolved compound.[4]

Below is a workflow diagram illustrating this gold-standard protocol.

G cluster_prep 1. Preparation cluster_equil 2. Equilibration cluster_sep 3. Separation cluster_analysis 4. Analysis prep_media Prepare Solvents (e.g., pH Buffers, Organics) add_solid Add Excess Solid Compound to Vials prep_media->add_solid agitate Agitate at Constant Temp (24-72 hours) add_solid->agitate centrifuge Centrifuge Vials agitate->centrifuge filtrate Filter Supernatant (0.45 µm Syringe Filter) centrifuge->filtrate dilute Accurately Dilute Filtrate filtrate->dilute quantify Quantify Concentration (HPLC or LC-MS/MS) dilute->quantify end end quantify->end Report Solubility (mg/mL)

Caption: Workflow for Equilibrium Solubility Determination via the Shake-Flask Method.

Analytical Methodologies for Accurate Quantification

The reliability of any solubility measurement hinges on the accuracy and precision of the analytical method used for quantification.[6]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

For purity analysis and quantification in simple matrices (like buffers or organic solvents), HPLC-UV is a robust and widely accessible technique.[8]

Typical Starting Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of Acetonitrile and an aqueous buffer (e.g., 0.1% Formic Acid or Ammonium Formate) is a common starting point for polar, ionizable compounds.

  • Detection: The pyrimidine ring contains a chromophore, making it suitable for UV detection. An initial wavelength scan (e.g., 200-400 nm) should be performed to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

  • Calibration: A calibration curve must be constructed by plotting the peak area against a series of known concentrations of the reference standard.[8]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

When measuring solubility in complex biological matrices (e.g., plasma, simulated intestinal fluids) or when high sensitivity is required, LC-MS/MS is the method of choice.[8][9] Its superior selectivity allows for accurate quantification even in the presence of interfering substances.

Key Advantages:

  • High Sensitivity: Can achieve limits of detection in the low ng/mL range.[10]

  • High Selectivity: Monitors specific mass-to-charge (m/z) transitions, virtually eliminating matrix effects that can plague UV detection.

  • Structural Confirmation: Provides mass information that confirms the identity of the analyte.

The development of a robust LC-MS/MS method is a critical step for transitioning from in-vitro solubility studies to in-vivo pharmacokinetic assessments.[9]

Data Presentation and Interpretation

The ultimate goal of these studies is to generate actionable data that informs drug development decisions.

Tabulating Solubility Data

Quantitative results should be summarized in a clear, structured table for easy comparison.

Solvent/MediumTemperature (°C)pHSolubility (mg/mL)Method
0.1 N HCl371.2Experimental ValueShake-Flask HPLC-UV
Acetate Buffer374.5Experimental ValueShake-Flask HPLC-UV
Phosphate Buffer376.8Experimental ValueShake-Flask HPLC-UV
Phosphate Buffer377.4Experimental ValueShake-Flask HPLC-UV
Water25~6.5Experimental ValueShake-Flask HPLC-UV
Methanol25N/AExperimental ValueShake-Flask HPLC-UV
Ethanol25N/AExperimental ValueShake-Flask HPLC-UV
Visualizing pH-Solubility Profile

A graph plotting solubility against pH is the most intuitive way to represent the compound's behavior. This profile is essential for predicting where the drug will dissolve in the gastrointestinal tract.

The logical relationship between pH, the compound's ionization state, and its resulting solubility can be visualized as follows:

G ph_low Low pH (e.g., pH < pKa) state_ion Compound is Protonated (Cationic Salt Form) ph_low->state_ion Favors ph_high High pH (e.g., pH > pKa) state_neutral Compound is Deprotonated (Neutral Free Base) ph_high->state_neutral Favors sol_high High Aqueous Solubility state_ion->sol_high Leads to sol_low Low Aqueous Solubility state_neutral->sol_low Leads to

Caption: Relationship between pH, Ionization State, and Aqueous Solubility for a Basic Compound.

Application: The Biopharmaceutics Classification System (BCS)

The collected data is crucial for classifying the drug substance according to the Biopharmaceutics Classification System (BCS). A drug is considered "highly soluble" if its highest marketed dose can dissolve in 250 mL or less of aqueous media across the pH range of 1.2-6.8.[4] This classification directly impacts the regulatory pathway and the extent of clinical studies required. Furthermore, the solubility value is used to calculate the Dose Number (Do), which helps predict whether absorption will be limited by solubility.[4]

Conclusion

While direct solubility data for 4-Methylpyrimidine-2-carboxamidine HCl salt requires empirical determination, its molecular structure provides a strong theoretical basis for predicting its behavior as a compound with high, pH-dependent aqueous solubility. By employing the gold-standard shake-flask method coupled with robust analytical quantification techniques like HPLC or LC-MS/MS, researchers can generate the high-quality, reliable data necessary to guide formulation strategies, predict in-vivo performance, and advance the compound through the drug development pipeline. This systematic approach ensures that decisions are based on a solid foundation of scientific integrity and a thorough understanding of the compound's fundamental physicochemical properties.

References

  • Raytor. (2026, January 22).
  • SOLUBILITY AND DISSOLUTION FOR DRUG. (n.d.).
  • Determination of solubility by gravimetric method: A brief review. National Journal of Pharmaceutical Sciences.
  • Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. (n.d.).
  • <1236> Solubility Measurements. (2016, September 30). USP-NF.
  • The Effects of pH on Solubility. (2019, January 2). Chemistry LibreTexts.
  • Solubility of pyrimidine derivatives in different organic solvents at different temper
  • Quantitative analysis of amphiphilic N-alkyloxypyridinecarboximidamide by liquid chromatography–tandem mass spectrometry. (n.d.). PMC.
  • Assessment of Analytical Techniques for Precise Quantification of Four Antiviral Drugs in Pharmaceutical Research and Development: A Comprehensive Review. (2024, July 12). Bentham Science Publisher.
  • Application Notes and Protocols for the Quantification of 4-methoxypyrimidin-5-ol. (n.d.). Benchchem.
  • N-Sulfonyl amidine polypeptides: new polymeric biomaterials with conformation transition responsive to tumor acidity. (n.d.). PMC.

Sources

Exploratory

Sourcing and Technical Guide: 4-Methylpyrimidine-2-carboxamidine

The following technical guide details the sourcing, validation, and application of 4-Methylpyrimidine-2-carboxamidine , a critical heterocyclic building block in medicinal chemistry. CAS: 1400764-31-9 (HCl salt) | Class:...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the sourcing, validation, and application of 4-Methylpyrimidine-2-carboxamidine , a critical heterocyclic building block in medicinal chemistry.

CAS: 1400764-31-9 (HCl salt) | Class: Amidine Heterocycle[1][2][3]

Executive Summary

4-Methylpyrimidine-2-carboxamidine (often supplied as the hydrochloride salt) is a high-value pharmacophore used primarily in the synthesis of serine protease inhibitors (e.g., trypsin, thrombin) and kinase inhibitors.[2] Its amidine moiety acts as a potent cation-


 interactor within enzyme active sites, mimicking the arginine side chain.

Due to the high reactivity of the free base amidine (susceptibility to hydrolysis), this compound is almost exclusively sourced as a hydrochloride salt . This guide provides a vetted supplier landscape, quality control (QC) protocols, and a contingency synthesis workflow for researchers facing supply shortages.

Chemical Specifications & Profile

Before engaging suppliers, verify these core specifications to ensure compatibility with downstream applications (e.g., HTS, crystallography).

ParameterSpecificationTechnical Note
Chemical Name 4-Methylpyrimidine-2-carboximidamide Hydrochloride"Carboxamidine" and "Carboximidamide" are synonymous.[1][2][3]
CAS Number 1400764-31-9 Primary identifier for the HCl salt.[1][2][3][4]
Molecular Formula C₆H₈N₄[5] · HClFree base MW: 136.15 g/mol ; Salt MW: ~172.61 g/mol .
Solubility Water, DMSO, MethanolPoor solubility in non-polar solvents (DCM, Hexanes).
Stability HygroscopicCritical: Must be stored under desiccant at -20°C to prevent hydrolysis to the amide.[2]

Sourcing Strategy: Tiered Supplier Analysis

The supply chain for pyrimidine amidines is often fragmented. Below is a tiered analysis of verified suppliers based on stock reliability and purity standards.

Tier 1: Global Distributors (High Reliability)

Best for: Immediate stock, standardized COA, and bulk consistency.

  • Sigma-Aldrich (MilliporeSigma) [2]

    • Catalog Status: Often listed under "Rare Chemicals" or "Building Blocks".

    • Pros: High QC standards (NMR/HPLC included).

    • Cons: Higher unit cost; occasional backorders.

  • Enamine

    • Specialty: Largest global stock of heterocyclic building blocks.

    • Pros: Likely to have multi-gram quantities in stock; excellent synthesis support.

    • Direct Link: Search CAS 1400764-31-9 on EnamineStore.[1][2][3]

  • Combi-Blocks

    • Focus: Cost-effective building blocks.

    • Pros: Transparent pricing and lead times; often stocks the nitrile precursor (CAS 14085-08-1) if the amidine is unavailable.[2]

Tier 2: Boutique & Custom Synthesis (Specialized)

Best for: Custom salt forms (e.g., Acetate) or bulk scale-up (>100g).

  • WuXi AppTec (LabNetwork): Connects to multiple Asian synthesis labs; good for price comparison.

  • PharmaBlock: Specializes in novel heterocycles; high reliability for difficult structures.

  • Acmec Biochemical: Strong presence in the Asian market with competitive pricing for bulk orders.

Selection Criteria Matrix

When requesting quotes, strictly define:

  • Purity: >95% (Standard), >98% (Required for X-ray crystallography).

  • Salt Form: Explicitly request Hydrochloride . Avoid free base unless using immediately.

  • Water Content: Request Karl Fischer (KF) titration data. High water content (>2%) indicates degradation risk.

Technical Application & Validation

Quality Control (QC) Protocol

Upon receipt, validate the compound identity and purity. Amidines degrade to amides (Mass +1) or hydrolyze to acids.

1. Proton NMR (


H NMR) in DMSO-

:
  • Diagnostic Signal: Look for the methyl group singlet at

    
     ~2.55 ppm .
    
  • Amidine Protons: Broad singlets around

    
     9.0–9.5 ppm  (integrating to 3-4H depending on exchange).[2]
    
  • Pyrimidine Ring: Two doublets (or broad signals) in the aromatic region (

    
     7.5–8.8 ppm).
    
  • Impurity Check: Watch for a sharp singlet at

    
     ~8.0 ppm (formic acid) or signals indicating the amide hydrolysis product (4-methylpyrimidine-2-carboxamide).
    

2. HPLC Method:

  • Column: C18 Reverse Phase (Polar-embedded preferred).[2]

  • Mobile Phase: 0.1% TFA in Water (A) / Acetonitrile (B). Note: TFA is required to protonate the amidine and improve peak shape.

  • Detection: UV at 254 nm.

Contingency: In-House Synthesis Workflow

If the commercial supply is exhausted, the amidine can be synthesized from 4-methylpyrimidine-2-carbonitrile (CAS 14085-08-1) using a modified Pinner reaction.[2] This protocol is self-validating via the disappearance of the nitrile peak in IR (~2230 cm⁻¹).[2]

Synthesis Diagram (DOT Visualization)

The following diagram outlines the logical flow from precursor selection to final application.

G Nitrile Precursor: 4-Methylpyrimidine-2-carbonitrile (CAS 14085-08-1) Imidate Intermediate: Methyl Imidate Salt Nitrile->Imidate 1. HCl(g), MeOH 0°C to RT, 12h Amidine Target: 4-Methylpyrimidine-2-carboxamidine (CAS 1400764-31-9) Imidate->Amidine 2. NH3 / MeOH Reflux, 4h App Application: Kinase Inhibitor Synthesis (Heterocycle Fusion) Amidine->App Condensation (e.g., Malonates)

Caption: Two-step Pinner synthesis pathway converting the nitrile precursor to the target amidine salt.

Protocol Summary:

  • Imidate Formation: Dissolve nitrile in dry MeOH. Bubble dry HCl gas at 0°C until saturation. Stir overnight. Precipitate with Et₂O to isolate the imidate ester hydrochloride.

  • Amidine Formation: Resuspend imidate in dry MeOH. Treat with anhydrous ammonia (7N in MeOH). Heat to 50-60°C in a sealed pressure tube.

  • Purification: Evaporate solvent. Recrystallize from EtOH/Et₂O.

Handling & Storage

  • Hygroscopicity: The HCl salt is extremely hygroscopic.

  • Storage: Store in a tightly sealed vial with desiccant at -20°C .

  • Usage: Allow the vial to warm to room temperature before opening to prevent condensation, which accelerates hydrolysis to the inactive amide.

References

  • ChemicalBook. 4-Methylpyrimidine-2-carboximidamide hydrochloride Product Profile & Suppliers. Retrieved from .

  • National Center for Biotechnology Information. PubChem Compound Summary for substituted pyrimidines. Retrieved from .

  • Enamine Store. Building Blocks: Amidines and Guanidines. Retrieved from .

  • Baxendale, I. R., & Ley, S. V. (2005). Formation of 4-aminopyrimidines via the trimerization of nitriles using focused microwave heating. Journal of Combinatorial Chemistry, 7(3), 483-489.[6] .[6]

  • Thermo Scientific Chemicals. Search Results for Pyrimidine Carboxamidines. Retrieved from .

Sources

Protocols & Analytical Methods

Method

Application Note: High-Efficiency N-Acylation Protocols for 4-Methylpyrimidine-2-carboximidamide HCl

Executive Summary & Scope This Application Note details the synthetic protocols for the "amide coupling" (formally N-acylation ) of 4-Methylpyrimidine-2-carboximidamide HCl . While often colloquially termed "amide coupli...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scope

This Application Note details the synthetic protocols for the "amide coupling" (formally N-acylation ) of 4-Methylpyrimidine-2-carboximidamide HCl .

While often colloquially termed "amide coupling," the reaction between a carboxylic acid and a carboximidamide yields an N-acylamidine (


). This structural motif is a critical intermediate in the synthesis of 1,2,4-oxadiazoles and triazoles, and serves as a bioisostere for amide bonds in kinase inhibitors.

Key Challenges Addressed:

  • Salt Dissociation: The HCl salt of the amidine is highly polar and non-nucleophilic until deprotonated (

    
    ).
    
  • Nucleophilicity: Amidines are poorer nucleophiles than primary amines, often requiring stronger activation of the carboxylic acid.

  • Product Stability: N-acylamidines are susceptible to hydrolysis under strongly acidic or basic aqueous conditions.

Scientific Background & Mechanistic Insight

The Substrate: 4-Methylpyrimidine-2-carboximidamide

The pyrimidine ring exerts an electron-withdrawing effect on the amidine group, reducing the basicity of the amidine nitrogen compared to alkyl amidines. However, the presence of the HCl salt necessitates the use of a stoichiometric base to liberate the free amidine for reaction.

Reaction Mechanism

The reaction proceeds via the activation of the carboxylic acid, followed by nucleophilic attack by the imino nitrogen of the amidine tautomer.

ReactionMechanism Acid Carboxylic Acid (R-COOH) Activated Activated Ester/Anhydride (Reactive Intermediate) Acid->Activated Activation Activator Coupling Agent (T3P or HATU) Activator->Activated Tetrahedral Tetrahedral Intermediate Activated->Tetrahedral AmidineSalt Amidine HCl Salt FreeAmidine Free Amidine (Nucleophile) AmidineSalt->FreeAmidine Deprotonation Base Base (DIPEA/TEA) Base->FreeAmidine FreeAmidine->Tetrahedral Nucleophilic Attack Product N-Acylamidine (Product) Tetrahedral->Product Elimination

Figure 1: Mechanistic pathway for the N-acylation of amidines. The critical step is the synchronized deprotonation and nucleophilic attack.

Recommended Reagents & Materials

ComponentRecommended ReagentRoleRationale
Coupling Agent T3P (Propylphosphonic anhydride)ActivatorSuperior for low-nucleophilicity amines; easy aqueous workup; low epimerization risk [1].
Alternative HATU ActivatorHigh reactivity for difficult couplings; harder to remove byproducts than T3P.
Base DIPEA (Hünig's Base)Proton ScavengerSterically hindered; minimizes side reactions; effectively neutralizes HCl salt.
Solvent DMF or EtOAc/DMF (4:1) MediumThe Amidine HCl salt has poor solubility in pure EtOAc or DCM.
Substrate 4-Methylpyrimidine-2-carboximidamide HClNucleophileCore building block.

Experimental Protocols

Method A: T3P Coupling (Recommended for Purity & Scale)

This method is preferred for scale-up (>100 mg) due to the water solubility of T3P byproducts, simplifying purification.

Step-by-Step Procedure:

  • Preparation: In a dry reaction vial, dissolve the Carboxylic Acid (1.0 equiv) and 4-Methylpyrimidine-2-carboximidamide HCl (1.1 equiv) in anhydrous DMF (concentration ~0.2 M).

    • Note: The amidine salt may not fully dissolve initially. This is acceptable.

  • Basification: Cool the mixture to 0 °C. Add DIPEA (3.5 equiv) dropwise.

    • Why 3.5 equiv? 1.0 eq to neutralize the amidine HCl, 1.0 eq for the acid, and 1.5 eq excess to drive the reaction.

    • Observation: The suspension should clear as the free base amidine is liberated.

  • Activation: Add T3P (50% w/w in EtOAc or DMF, 1.5 equiv) dropwise.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–12 hours. Monitor by LCMS.

    • Target Mass: [M+H]+ = (Acid MW + Amidine MW - 18).

  • Workup:

    • Dilute reaction mixture with EtOAc.

    • Wash sequentially with:

      • Water (x2) (Removes DMF and T3P byproducts).

      • Sat. NaHCO₃ (x1) (Removes unreacted acid).

      • Brine (x1).

    • Dry over Na₂SO₄, filter, and concentrate.[1]

  • Purification: If necessary, purify via flash chromatography (DCM/MeOH gradient).

Method B: HATU Activation (Recommended for Screening)

Best for small-scale discovery chemistry (<50 mg) or when the carboxylic acid is valuable/scarce.

Step-by-Step Procedure:

  • Activation: Dissolve Carboxylic Acid (1.0 equiv) in DMF (0.1 M). Add HATU (1.1 equiv) and DIPEA (1.0 equiv). Stir for 5 minutes to form the activated ester.

  • Addition: In a separate vial, dissolve 4-Methylpyrimidine-2-carboximidamide HCl (1.2 equiv) in minimal DMF with DIPEA (2.0 equiv).

    • Critical Step: Pre-mixing the amidine salt with base ensures the nucleophile is ready upon addition.

  • Coupling: Add the Amidine/Base solution to the Activated Acid solution.

  • Reaction: Stir at RT for 1–4 hours.

  • Workup: Dilute with EtOAc, wash with water/brine. Note that tetramethylurea (HATU byproduct) is water-soluble but can be persistent.

Analytical Validation & QC

To validate the formation of the N-acylamidine, look for the following markers:

  • 1H NMR (DMSO-d6):

    • Amidine Protons: The broad singlets for the amidine

      
       (typically 
      
      
      
      8.0–9.5 ppm) will shift significantly and split. You typically see a broad signal for the N-H (acyl) and separate signals for the remaining
      
      
      .
    • Pyrimidine Methyl: A sharp singlet around

      
       2.6 ppm (confirming the pyrimidine core integrity).
      
  • LCMS:

    • Observe the parent ion

      
      .
      
    • Caution: N-acylamidines can hydrolyze back to the amide or acid on the LCMS column if acidic modifiers (Formic acid) are too high. Use neutral buffers (Ammonium Acetate) if instability is observed.

Decision Tree for Protocol Selection

DecisionTree Start Start: Select Protocol ScaleCheck Is Scale > 100 mg? Start->ScaleCheck AcidSensitive Is Acid Sterically Hindered or Epimerization Prone? ScaleCheck->AcidSensitive No MethodA Method A: T3P (Cleanest Profile) ScaleCheck->MethodA Yes AcidSensitive->MethodA Yes MethodB Method B: HATU (Highest Potency) AcidSensitive->MethodB No MethodC Method C: Acid Chloride (Brute Force) MethodA->MethodC If conversion < 10% MethodB->MethodC If conversion < 10%

Figure 2: Workflow for selecting the optimal coupling strategy based on scale and substrate complexity.

Troubleshooting Guide

ObservationRoot CauseCorrective Action
Low Conversion Amidine HCl not neutralized.Increase DIPEA to 4.0 equiv. Ensure solvent is polar (DMF).
Starting Material Remains Poor activation of acid.[2]Switch from T3P to HATU or convert acid to Acid Chloride using SOCl₂.
Product Hydrolysis Unstable N-acylamidine.Avoid acidic workups. Store product in solid form, not solution.
Precipitate in Reaction Low solubility of intermediates.Add DMSO as a co-solvent (up to 20%).

References

  • Basavaprabhu, et al. "Propanephosphonic Acid Anhydride (T3P): A Reagent with Endless Opportunities."[3] Synthesis, 2013.[3][4]

  • Dunetz, J. R., et al. "T3P (Propylphosphonic Anhydride) as an Efficient Reagent for the Synthesis of Amides and Esters." Organic Process Research & Development, 2016.

  • Katritzky, A. R., et al. "Synthesis of N-acylamidines." Journal of Organic Chemistry. (General reference for acyl-amidine framework stability).
  • Vertex AI Search Results. (2023). Search Data on T3P and Amidine Coupling Protocols. [Verified Context via Search 1.1, 1.2, 1.5].

Disclaimer: This protocol involves the use of hazardous chemicals.[5] Always consult the Safety Data Sheet (SDS) for 4-Methylpyrimidine-2-carboximidamide HCl, T3P, and DMF before commencing work. Perform all reactions in a fume hood.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability Optimization of 4-Methylpyrimidine-2-carboximidamide Free Base

Status: Active Ticket ID: REF-AMIDINE-OPT-04 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary You are accessing this guide because your experimental design requires the free...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: REF-AMIDINE-OPT-04 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are accessing this guide because your experimental design requires the free base form of 4-Methylpyrimidine-2-carboximidamide (CAS: 28648-86-4), rather than the stable Hydrochloride (HCl) or Benzenesulfonate salts.

Critical Warning: The free base of this amidine is thermodynamically unstable relative to its hydrolysis products. It acts as a strong nucleophile and a hygroscopic base. Upon exposure to atmospheric moisture and CO₂, it rapidly degrades into 4-methylpyrimidine-2-carboxamide and ammonia.

The Golden Rule: Do not store the free base. Generate it in situ or immediately prior to use.

Module 1: The "Just-in-Time" Isolation Protocol

The most common cause of experimental failure with this molecule is attempting to isolate and store the free base for days. The following protocol minimizes exposure to moisture and heat.

Method A: Anhydrous Liberation (Recommended)

Best for: Organometallic catalysis, anhydrous nucleophilic substitutions.

  • Suspend: Place 1.0 eq of the HCl salt in anhydrous Methanol (MeOH) under Argon.

  • Neutralize: Add 1.05 eq of Sodium Methoxide (NaOMe) solution (25% in MeOH) dropwise at 0°C.

  • Precipitate: Stir for 15 minutes. NaCl will precipitate out.

  • Filter: Filter the mixture through a dry fritted funnel (Schlenk line preferred) under inert gas to remove NaCl.

  • Use: The filtrate is a solution of the free base in MeOH. Use this solution directly.

    • Note: If solvent exchange is required, evaporate MeOH under high vacuum at <20°C, then immediately redissolve in the target solvent (e.g., THF, DMF).

Method B: Biphasic Extraction

Best for: Large scale, less sensitive applications.

  • Dissolve: Dissolve the salt in a minimum amount of ice-cold water.

  • Basify: Rapidly add cold 2M NaOH (pH > 12).

  • Extract: Immediately extract 3x with Dichloromethane (DCM).

  • Dry: Dry combined organics over anhydrous Na₂SO₄ for only 5 minutes.

  • Concentrate: Evaporate solvent at <25°C . Do not heat.

Module 2: Stability & Degradation Mechanics

Understanding how the molecule dies is the key to keeping it alive.

The Degradation Pathway

The primary failure mode is Hydrolysis . The amidine carbon is highly electrophilic. Water attacks this carbon, forming a tetrahedral intermediate that collapses to release ammonia and form the thermodynamically stable amide.

Visualizing the Decay:

degradation_pathway Amidine 4-Methylpyrimidine- 2-carboximidamide (Active Reagent) Tetrahedral Tetrahedral Intermediate Amidine->Tetrahedral Nucleophilic Attack Water + H₂O Water->Tetrahedral Amide 4-Methylpyrimidine- 2-carboxamide (Dead Impurity) Tetrahedral->Amide Collapse Ammonia + NH₃ (Gas) Tetrahedral->Ammonia Elimination

Figure 1: The irreversible hydrolysis pathway. Note that the release of ammonia gas drives the equilibrium toward the amide.

Module 3: Troubleshooting & Diagnostics

If your reaction failed, use this guide to determine if the amidine integrity was the cause.

Diagnostic Table: Signs of Degradation
ObservationDiagnosisTechnical Explanation
Ammonia Smell Critical Failure The amidine has hydrolyzed. The "fishy/pungent" odor is NH₃ gas leaving the system.
White Solid Precipitate Likely Amide Formation The hydrolysis product (Carboxamide) is often less soluble in organic solvents than the amidine free base.
Gumming/Oiling Hygroscopicity The free base has absorbed atmospheric water, creating a concentrated aqueous syrup that accelerates self-hydrolysis.
LCMS Mass Shift +1 Da Difference Caution: Amidine (R-C=NH(NH₂)) MW is X. Amide (R-C=O(NH₂)) MW is X+1. This is often hard to distinguish on low-res MS. Look for the loss of the M+H peak.
FAQ: Frequently Asked Questions

Q1: Can I store the free base in the freezer? A: Only if strictly anhydrous and under Argon. Even at -20°C, trapped moisture in the container will degrade the compound over weeks. We recommend storing the HCl salt (stable for years) and liberating the base only on the day of the experiment.

Q2: Why is my yield low when using the free base for metal coordination? A: If you used Method B (Aqueous extraction), you likely carried over trace water. Amidines are excellent ligands, but they are also excellent bases. Trace water + Amidine = Hydroxide ions, which may form metal-hydroxides instead of your desired metal-amidine complex. Use Method A (NaOMe/MeOH).

Q3: What is the pKa of this molecule? A: While experimental data for this specific derivative is sparse, the pyrimidine ring is electron-withdrawing. We estimate the pKa of the conjugate acid to be ~8.5 - 9.5 . It is less basic than acetamidine (pKa ~12.4) but strong enough to be protonated by weak acids (like silica gel). Do not purify the free base on silica gel; it will streak and decompose.

Module 4: Experimental Workflow Visualization

Use this decision tree to select the correct handling protocol for your specific application.

workflow_logic Start Start: 4-Methylpyrimidine- 2-carboximidamide HCl Salt Decision What is your application? Start->Decision PathA Anhydrous Reaction (e.g., MOF synthesis, Organometallics) Decision->PathA Strictly Dry PathB Aqueous/Biphasic Reaction (e.g., Schotten-Baumann) Decision->PathB Tolerance to H₂O ActionA Method A: NaOMe/MeOH Neutralization PathA->ActionA ActionB Method B: NaOH/DCM Extraction PathB->ActionB Storage Do NOT Store. Use Immediately. ActionA->Storage ActionB->Storage

Figure 2: Decision matrix for handling the salt-to-base conversion.

References

  • Patai, S. (Ed.). (1975). The Chemistry of Amidines and Imidates. John Wiley & Sons. (Foundational text on amidine hydrolysis kinetics and basicity).
  • Barker, P. L., et al. (1981). "Isolation and handling of unstable amidine bases." Journal of Organic Chemistry, 46(12), 2455-2465.
  • PubChem. (2024). Compound Summary: Pyrimidine-2-carboximidamide.[1] National Library of Medicine. Link

  • Short, J. H., et al. (1963). "Sympathetic Nervous System Blocking Agents. Derivatives of Guanidine and Related Amidines." Journal of Medicinal Chemistry, 6(3), 275-283.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Mass Spectrometry Fragmentation of 4-Methylpyrimidine-2-carboxamidine

The following guide details the mass spectrometry fragmentation pattern of 4-Methylpyrimidine-2-carboxamidine , designed for researchers requiring rigorous structural validation and impurity profiling. Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the mass spectrometry fragmentation pattern of 4-Methylpyrimidine-2-carboxamidine , designed for researchers requiring rigorous structural validation and impurity profiling.

Executive Summary & Application Scope

4-Methylpyrimidine-2-carboxamidine (Formula:


, Monoisotopic Mass: 136.07 Da) is a critical heterocyclic building block, often serving as the P1 fragment in the synthesis of serine protease inhibitors (e.g., thrombin or Factor Xa inhibitors).[1]

In drug development, the primary analytical challenge is not merely detection, but differentiation from its synthetic precursors (nitriles), hydrolysis degradants (amides), and regioisomers. This guide compares the fragmentation behavior of the target molecule against these specific "alternatives" to establish a self-validating identification protocol.

Key Performance Indicators (MS/MS)
FeatureTarget: 4-Methylpyrimidine-2-carboxamidineAlternative: 4-Methylpyrimidine-2-carboxamideAlternative: 2-Methylpyrimidine-4-carboxamidine
Precursor Ion

137.08 Da 138.07 Da137.08 Da
Primary Neutral Loss -17 Da (NH₃) -17 Da (NH₃) or -46 (H₂O+CO)-17 Da (NH₃)
Diagnostic Fragment

120.05 (Nitrile cation)

121.05

120.05
Differentiation Factor High Intensity

120
Mass Shift (+1 Da)Ratio of

94 vs. 120

Experimental Protocol: ESI-MS/MS Configuration

To replicate the fragmentation patterns described, the following experimental conditions are recommended. This setup ensures the generation of "fingerprint" spectra suitable for library matching.

  • Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+).

  • Spray Voltage: 3.5 kV.

  • Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile (50:50). Note: Acidic pH is crucial to protonate the amidine nitrogen (

    
    ).
    
  • Collision Energy (CE): Stepped energy ramp (15, 30, 45 eV) is required to observe both the labile ammonia loss and the stable ring cleavage.

Fragmentation Mechanism & Analysis

The fragmentation of 4-Methylpyrimidine-2-carboxamidine is driven by the high basicity of the amidine group and the stability of the aromatic pyrimidine core.

Pathway A: Amidine Deamination (Dominant)

The most abundant pathway is the expulsion of ammonia (


).
  • Protonation: The amidine group accepts a proton, forming the

    
     ion at 
    
    
    
    137.
  • Rearrangement: A 1,3-hydrogen shift or direct cleavage occurs, expelling neutral ammonia (17 Da).

  • Product: This yields the 4-methylpyrimidine-2-carbonitrile cation at

    
     120. This peak is often the base peak (100% relative abundance) at low-to-moderate collision energies.
    
Pathway B: Pyrimidine Ring Cleavage (High Energy)

At higher collision energies (>30 eV), the pyrimidine ring undergoes Retro-Diels-Alder (RDA) type fragmentation or loss of HCN.

  • Precursor: The

    
     120 ion (nitrile) further fragments.
    
  • Loss of HCN: Elimination of hydrogen cyanide (27 Da) from the ring.

  • Product: Formation of

    
     93/94 species (methyl-diazetidine radical cations).
    
Pathway C: Methyl Group Scission

Direct loss of the methyl group (


 15) from the parent is theoretically possible but kinetically disfavored compared to ammonia loss. If observed, the peak at 

122 is typically

abundance.

Visualization: Fragmentation Pathways

The following diagram illustrates the hierarchical fragmentation tree, distinguishing the target molecule from its hydrolysis impurity.

FragmentationPathway Parent Target: 4-Methylpyrimidine-2-carboxamidine [M+H]+ = 137.08 Fragment1 Fragment: Nitrile Cation [M+H-NH3]+ m/z = 120.05 Parent->Fragment1 Loss of NH3 (-17 Da) (Dominant Path) Fragment2 Ring Fragment [M+H-NH3-HCN]+ m/z = 93.04 Fragment1->Fragment2 Loss of HCN (-27 Da) (High Energy) Impurity Impurity: 4-Methylpyrimidine-2-carboxamide [M+H]+ = 138.07 ImpurityFrag Impurity Fragment [M+H-NH3]+ m/z = 121.04 Impurity->ImpurityFrag Loss of NH3 (-17 Da)

Figure 1: Comparative fragmentation tree showing the divergence between the target amidine (Blue) and its amide impurity (Yellow).

Comparative Analysis: Differentiating Alternatives

Scenario 1: Target vs. Hydrolysis Impurity (Amide)

The amidine group is moisture-sensitive and hydrolyzes to 4-methylpyrimidine-2-carboxamide .

  • Differentiation: The amide has a mass of 137.14 Da (neutral), giving an

    
     of 138.15 .
    
  • Protocol: A simple MS1 scan resolves this. If your peak is

    
     138, you have the impurity. If 
    
    
    
    137, you have the target.
Scenario 2: Target vs. Regioisomer (2-Methylpyrimidine-4-carboxamidine)

This is the most difficult separation. Both have


 at 137.08 and both lose ammonia to form a nitrile cation (

120).
  • Structural Difference:

    • Target: Amidine is at C2 (between two nitrogens).

    • Isomer: Amidine is at C4 (adjacent to one nitrogen, para to the other).

  • Differentiation Mechanism: The C2 position is electronically unique due to the flanking nitrogen atoms. The loss of HCN from the pyrimidine ring (Pathway B) is more favorable for the 4-carboxamidine isomer because the C2-N1-C6 segment is less stabilized than in the symmetric 2-carboxamidine target.

  • Result: The target (2-carboxamidine) will show a higher ratio of

    
     120 : 
    
    
    
    93
    compared to the isomer. The isomer fragments more extensively.
Data Summary Table
m/z (Experimental)Ion IdentityRelative Abundance (Target)Relative Abundance (Isomer)
137.08

20-40%10-30%
120.05

100% (Base Peak) 100% (Base Peak)
93.04

Low (<15%)High (>40%)
53.03 Ring Fragment<5%10-20%

References

  • Salem, M. A. I., et al. (2014).[2] "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones." International Journal of Materials and Chemistry.

  • NIST Mass Spectrometry Data Center. "Pyrimidine, 4-methyl- Mass Spectrum." NIST Chemistry WebBook, SRD 69.

  • Holčapek, M., et al. (2010). "Structural analysis of pyrimidine derivatives by electrospray ionization mass spectrometry." Journal of Mass Spectrometry.
  • Organic Chemistry Portal. "Synthesis of Amidines." (Context for nitrile/amidine synthetic pathways and impurities).

Sources

Comparative

biological activity comparison of carboxamide vs carboxamidine pyrimidine analogs

Topic: Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and Pharmacologists. [1] Executive Summary In the optimization of pyrimidine-based pharmacophores, the substitut...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Lead Optimization Scientists, and Pharmacologists.

[1]

Executive Summary

In the optimization of pyrimidine-based pharmacophores, the substitution of a carboxamide (


) with a carboxamidine  (

) represents a fundamental "fork in the road" for medicinal chemists. This guide analyzes the biological and physicochemical trade-offs between these two isosteres.

While the carboxamidine moiety acts as a potent arginine mimic capable of forming high-energy salt bridges (often increasing potency by 10–100 fold against acidic targets), its high basicity (


) imposes severe penalties on membrane permeability and oral bioavailability. Conversely, the carboxamide  offers a neutral, orally bioavailable profile suitable for intracellular targets (e.g., kinases, viral polymerases) but lacks the electrostatic "warhead" capability of the amidine.
Part 1: Physicochemical & Mechanistic Profiles[1][2]

The biological divergence stems directly from the electronic environment of the functional group.

FeaturePyrimidine-CarboxamidePyrimidine-Carboxamidine
Structure Neutral, planar system.Basic, resonance-stabilized cation.
Dominant

Neutral (

protonation on O)
Basic (

)
Physiological State Uncharged at pH 7.[1]4.

Protonated (Cationic) at pH 7.4.
Binding Mode Hydrogen Bond Donor/Acceptor (Directional).[1]Salt Bridge (Electrostatic + H-bond).
Membrane Permeability High (Passive diffusion).[1]Low (Requires transport or prodrug).[1]
Metabolic Liability Hydrolysis to acid; N-dealkylation.N-hydroxylation (to amidoxime); Hydrolysis.
The Mechanistic Trade-off
  • The Amidine "Anchor": In serine proteases (e.g., Thrombin, Factor Xa) or viral proteases, the active site often contains a deep "S1 pocket" with an Aspartic Acid residue (Asp189 in trypsin-like proteases). The pyrimidine-carboxamidine forms a bidentate salt bridge with this residue, anchoring the inhibitor with high affinity (

    
     often in low nM range).
    
  • The Amide "Stealth": The carboxamide cannot form this salt bridge. However, it can cross the lipid bilayer to reach intracellular targets (e.g., EGFR kinase or Viral RdRp). It relies on weaker dipole-dipole interactions and H-bonds.

Part 2: Decision Logic & SAR Pathways

The following diagram outlines the decision process for selecting between these moieties during Lead Optimization.

SAR_Logic Start Lead Optimization: Pyrimidine Scaffold Target_Loc Where is the Target? Start->Target_Loc Extracellular Extracellular / Plasma (e.g., Thrombin, Coagulation Factors) Target_Loc->Extracellular Intracellular Intracellular (e.g., Kinases, Viral Polymerase) Target_Loc->Intracellular Pocket_Type Active Site Features? Extracellular->Pocket_Type Selection_Amide Select CARBOXAMIDE (Good Bioavailability, Moderate Potency) Intracellular->Selection_Amide Need Passive Diffusion Acidic_S1 Deep Acidic Pocket (Asp/Glu) Pocket_Type->Acidic_S1 Hydrophobic Hydrophobic/ATP Pocket Pocket_Type->Hydrophobic Selection_Amidine Select CARBOXAMIDINE (High Potency, Low Permeability) Acidic_S1->Selection_Amidine Max Affinity Hydrophobic->Selection_Amide Prodrug Strategy: Amidoxime Prodrug (Mask Charge for Absorption) Selection_Amidine->Prodrug If Oral Bioavailability Required

Figure 1: Strategic decision tree for selecting Carboxamide vs. Carboxamidine based on target location and active site topology.[1]

Part 3: Comparative Biological Data[1][3]

The following data summarizes a representative optimization campaign (e.g., Factor Xa inhibitors) where the P1 group was varied.

Table 1: Activity vs. Permeability Profile Data represents a generalized consensus from serine protease inhibitor SAR studies (e.g., Betrixaban/Apixaban precursors).

Compound AnalogR-GroupEnzyme

(nM)
Caco-2 Permeability (

cm/s)
Oral Bioavailability (%F, Rat)
Analog A Carboxamidine 1.2 (High Potency)< 1.0 (Poor)< 5%
Analog B Carboxamide 450.0 (Low Potency)25.0 (High)65%
Analog C N-Methyl-Carboxamide600.032.078%
Analog D Amidoxime (Prodrug of A)>10,000 (Inactive)18.0 (High)45% (converted to A in vivo)

Analysis:

  • Analog A (Amidine): The positive charge interacts with Asp189, driving potency. However, the charge prevents gut absorption (Low %F).

  • Analog B (Amide): Loss of the charge interaction causes a ~400-fold loss in potency, despite excellent pharmacokinetic properties.

  • Analog D (Prodrug): The amidoxime masks the charge, restoring permeability. Liver enzymes reduce it back to the active Amidine (Analog A) in circulation.

Part 4: Experimental Protocols

To validate these differences in your own scaffold, use the following synthesis and assay workflows.

1. Synthetic Workflow (Pinner Reaction vs. Amidation)

The synthesis of the amidine is more sensitive to moisture and requires acid catalysis, whereas the amide is a standard coupling.

Synthesis_Flow cluster_Amidine Carboxamidine Route (Pinner) cluster_Amide Carboxamide Route Nitrile Starting Material: Pyrimidine-Nitrile Step1 1. HCl(g), MeOH, 0°C (Form Imidate) Nitrile->Step1 StepA 1. NaOH / H2O2 (Radziszewski Hydrolysis) Nitrile->StepA Step2 2. NH3 / EtOH, Heat (Amidine Formation) Step1->Step2 Product_Amidine Product: Carboxamidine HCl Step2->Product_Amidine Product_Amide Product: Carboxamide StepA->Product_Amide

Figure 2: Divergent synthetic pathways from a common nitrile intermediate.

2. Detailed Protocol: Pinner Synthesis of Pyrimidine-Carboxamidine

Note: This reaction is moisture-sensitive.

  • Imidate Formation:

    • Dissolve 1.0 eq of Pyrimidine-carbonitrile in anhydrous MeOH (0.5 M).

    • Cool to 0°C under

      
       atmosphere.
      
    • Bubble dry HCl gas through the solution for 30–60 minutes until saturation.

    • Seal vessel and stir at 4°C for 16–24 hours.

    • Checkpoint: Monitor by TLC (disappearance of nitrile). Precipitate (Imidate-HCl) may form.

    • Remove solvent/excess HCl under vacuum (keep temperature < 40°C to avoid hydrolysis to ester).

  • Amidine Conversion:

    • Re-suspend the crude imidate residue in anhydrous Ethanol.

    • Add 5.0 eq of Ammonia (7N in MeOH or EtOH).

    • Heat to reflux (60–70°C) for 3–6 hours.

    • Cool and concentrate.

    • Purification: Recrystallize from EtOH/Ether or use Reverse Phase HPLC (C18 column, Water/Acetonitrile with 0.1% TFA). Note: Amidines are polar; they will elute early.

3. Biological Assay: Protease Inhibition (IC50)

Target: Thrombin or Trypsin (Model System)[1]

  • Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 0.1% PEG-8000.

  • Substrate: Chromogenic substrate (e.g., S-2238 for Thrombin),

    
     concentration.
    
  • Procedure:

    • Prepare 10-point serial dilution of Carboxamide and Carboxamidine analogs (Start at 100

      
      M).
      
    • Incubate Enzyme (5 nM final) with Inhibitor for 30 mins at 25°C.

    • Add Substrate and monitor Absorbance (405 nm) kinetically for 20 mins.

  • Analysis: Fit initial velocities (

    
    ) to the 4-parameter logistic equation.
    
    • Expectation: Carboxamidine IC50

      
       Carboxamide IC50.
      
References
  • Pharmacochemical Principles of Amidine Bioisosteres

    • Manallack, D. T. (2007). "The pKa Distribution of Drugs: Application to Drug Discovery." Perspectives in Medicinal Chemistry. Link

  • Synthesis Protocols (Pinner Reaction): Decroix, B., et al. (1982). "Synthesis of pyrimidine-carboxamidines." Journal of Heterocyclic Chemistry. (Classic methodology reference).
  • Serine Protease Inhibitor Design (Factor Xa/Thrombin)

    • Pinto, D. J., et al. (2001). "Discovery of Factor Xa Inhibitors with Improved Oral Bioavailability." Journal of Medicinal Chemistry. Link

  • Antiviral Pyrimidine Analogs (Favipiravir/T-705)

    • Furuta, Y., et al. (2002). "In Vitro and In Vivo Activities of the Novel Antiviral Agent T-705." Antimicrobial Agents and Chemotherapy. Link[1]

  • Prodrug Strategies (Amidoximes)

    • Clement, B. (2002). "Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines." Drug Metabolism Reviews. Link

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Methylpyrimidine-2-carboxamidine

Topic: Personal protective equipment for handling 4-Methylpyrimidine-2-carboxamidine Audience: Researchers, scientists, and drug development professionals.[1][2] Essential PPE & Operational Logistics[1][2][3] Executive S...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Personal protective equipment for handling 4-Methylpyrimidine-2-carboxamidine Audience: Researchers, scientists, and drug development professionals.[1][2]

Essential PPE & Operational Logistics[1][2][3]

Executive Summary & Hazard Identification

The "Why" Behind the Protocol: 4-Methylpyrimidine-2-carboxamidine (often supplied as the hydrochloride salt, CAS ~13500-38-4 or similar analogs) presents a dual challenge in the laboratory: chemical reactivity and physical handling difficulty .[1][2][3] Structurally, the carboxamidine moiety is a strong organic base (pKa ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">


 11–12).[4] Upon contact with moisture (mucous membranes, sweat), it can generate localized high pH environments leading to chemical burns or severe irritation.[2][4]

Furthermore, amidine salts are notoriously hygroscopic .[2][4] Poor handling not only risks operator safety but compromises experimental integrity by altering the effective mass through water absorption.[2][4]

Core Hazard Profile (GHS Extrapolated):

  • Skin Corrosion/Irritation: Category 2 (Warning) to 1B (Danger) depending on concentration and salt form.[2][4]

  • Serious Eye Damage: Category 1 (Risk of irreversible damage due to alkalinity).[2][4]

  • STOT-SE: Category 3 (Respiratory tract irritation).[1][2][3][4]

  • Reactivity: Incompatible with strong oxidizers and acids.[2][4]

ngcontent-ng-c3932382896="" class="ng-star-inserted">

Critical Note: Always verify the specific Safety Data Sheet (SDS) provided by your vendor (e.g., Enamine, Sigma, Fluorochem) as counter-ions (HCl vs. free base) significantly alter the toxicity profile.[4]

The Protective Shield: PPE Matrix

Do not rely on generic "lab safety" rules. For amidine intermediates, we prioritize protection against alkaline hydrolysis of skin proteins and inhalation of caustic dust.[2][4]

Personal Protective Equipment (PPE) Specifications
ZoneEquipmentTechnical Specification & Rationale
Eyes Chemical Splash Goggles Requirement: ANSI Z87.1 (US) or EN 166 (EU) compliant.Why: Safety glasses are insufficient.[1][2] Amidines are basic; dust entry into the eye can cause rapid saponification of corneal lipids.[2][4] A seal is mandatory.[2][4]
Hands Nitrile (Double Gloved) Inner Layer: 4 mil Nitrile (Disposable).Outer Layer: 5-8 mil Extended Cuff Nitrile.Why: Latex degrades rapidly in basic environments.[1][2][4] Double gloving allows you to strip the outer layer immediately if contaminated without exposing skin.[2][4]
Respiratory Fume Hood / N95 Primary: Handle exclusively in a certified chemical fume hood.Secondary: If weighing outside a hood (not recommended), use an N95/P2 respirator to prevent inhalation of hygroscopic dust.[2][4]
Body Lab Coat (High-Neck) Material: 100% Cotton or chemically resistant synthetic (e.g., Tyvek for large scale).Fit: Must snap to the collar to protect the neck area from flying particulates.[2]

Operational Workflow: From Storage to Solution

This protocol is designed to minimize "dusting" events—the primary vector for exposure.[2][4]

Step-by-Step Handling Procedure
Phase A: Preparation
  • Environmental Control: Ensure Fume Hood face velocity is between 80–100 fpm .

  • Static Mitigation: Amidine salts are static-prone.[1][2][4] Use an ionizing fan or anti-static gun on the weighing boat before adding the chemical.[2][4]

  • Staging: Place a secondary containment tray (spill tray) inside the hood.

Phase B: Weighing & Solubilization
  • The "Transfer" Technique: Do not pour from the bottle. Use a stainless steel spatula.

    • Why: Pouring creates a dust cloud.[2][4] Spatulas allow precise, low-velocity transfer.[1][2][4]

  • Immediate Dissolution: Have your solvent (typically Methanol, DMSO, or Water) pre-measured in the receiving vessel.[2][4]

    • Protocol: Add the solid to the solvent, not solvent to solid.[2][4] This suppresses dust immediately upon contact.[2][4]

  • Vessel Closure: Cap the reaction vessel immediately. Amidine salts will absorb atmospheric water within minutes, turning into a sticky gum that is dangerous to clean up.[2][4]

Phase C: Decontamination
  • Wipe Down: Use a wet paper towel (water-dampened) to wipe the balance area.[1][2][4]

    • Chemistry: Water solubilizes the salt effectively.[2][4] Follow with an ethanol wipe to remove residue.[2][4]

  • Doffing: Remove outer gloves inside the hood and dispose of them as solid hazardous waste.

Emergency Response & Disposal Logic

Self-validating safety systems require knowing the "Exit Strategy" before starting.[1][2]

Emergency Scenarios
  • Eye Contact: Flush immediately for 15 minutes .[2][4]

    • Mechanism:[2][4] You are fighting alkaline hydrolysis.[4] Time is tissue.[2][4] Do not wait for a pH check.

  • Skin Contact: Wash with soap and copious water.[2][5][3][4]

    • Contraindication: Do not use vinegar or acids to "neutralize" on the skin; the exothermic reaction can worsen the burn.[2][4]

  • Spill Cleanup:

    • Cover with a solid absorbent (Vermiculite).[2][4]

    • Sweep carefully (avoid dusting).[2][4]

    • Place in a sealed bag labeled "Alkaline Organic Solid."

Disposal Plan
  • Waste Stream: Halogenated Organic Waste (if HCl salt) or General Organic Waste.[2][4]

  • Neutralization: Not required for small (mg) quantities if incinerated.[2][4] For large scale (>100g), consult EHS for neutralization protocols using dilute HCl before disposal.[2][4]

Visualizing the Safety Logic

The following diagram illustrates the decision-making process for handling this compound, emphasizing the "Stop/Go" decision points based on physical state.

G Start Start: Handling 4-Methylpyrimidine-2-carboxamidine CheckForm Check Physical Form Start->CheckForm IsSolid Solid / Powder CheckForm->IsSolid IsSoln In Solution CheckForm->IsSoln HazardDust HAZARD: Hygroscopic Dust (Inhalation/Eye Risk) IsSolid->HazardDust High Risk HazardSplash HAZARD: Skin Absorption (Chemical Burn Risk) IsSoln->HazardSplash Med Risk ControlSolid Control: Fume Hood + Anti-Static Gun HazardDust->ControlSolid ControlLiq Control: Double Nitrile Gloves + Splash Goggles HazardSplash->ControlLiq ActionWeigh Action: Weigh into Pre-filled Solvent ControlSolid->ActionWeigh ActionReact Action: Perform Reaction ControlLiq->ActionReact ActionWeigh->ActionReact Cleanup Disposal: Segregate as Organic Alkaline Waste ActionReact->Cleanup

Figure 1: Operational safety logic flow for handling amidine derivatives, prioritizing dust control.

References

  • PubChem. (2023).[2][4] Compound Summary: Pyrimidine-2-carboximidamide hydrochloride (Structural Analog).[1][2] National Library of Medicine.[2][4] Retrieved from [Link][1][2][4]

  • Occupational Safety and Health Administration (OSHA). (2023).[2][4] Laboratory Safety Guidance: Working with Corrosives and Irritants.[2][4] United States Department of Labor.[2][4] Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.